Cas no 55809-08-0 (Urea, (5-cyclopropyl-3-isoxazolyl)trimethyl-)

Urea, (5-cyclopropyl-3-isoxazolyl)trimethyl- structure
55809-08-0 structure
Product name:Urea, (5-cyclopropyl-3-isoxazolyl)trimethyl-
CAS No:55809-08-0
MF:C10H15N3O2
MW:209.245
CID:350713
PubChem ID:71363872

Urea, (5-cyclopropyl-3-isoxazolyl)trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Urea, (5-cyclopropyl-3-isoxazolyl)trimethyl-
    • 1-(5-cyclopropyl-1,2-oxazol-3-yl)-1,3,3-trimethylurea
    • DTXSID70787376
    • 55809-08-0
    • N-(5-Cyclopropyl-1,2-oxazol-3-yl)-N,N',N'-trimethylurea
    • Inchi: InChI=1S/C10H15N3O2/c1-12(2)10(14)13(3)9-6-8(15-11-9)7-4-5-7/h6-7H,4-5H2,1-3H3
    • InChI Key: CAOCPRLQILCWQM-UHFFFAOYSA-N
    • SMILES: C1(C2ON=C(N(C)C(=O)N(C)C)C=2)CC1

Computed Properties

  • Exact Mass: 209.11655
  • Monoisotopic Mass: 209.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 49.6Ų

Experimental Properties

  • PSA: 49.58

Urea, (5-cyclopropyl-3-isoxazolyl)trimethyl- Related Literature

Recommend Articles

Recommended suppliers
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jincang Pharmaceutical (Shanghai) Co., LTD.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.